Neuroprotectin B

• Molecular Formula: C61H45Cl6N7O17
• Molecular Weight: 1360.8 g/mol
• InChI: InChI=1S/C61H45Cl6N7O17/c1-74-42(54(82)73-47(59(87)88)24-4-7-30(75)8-5-24)12-23-2-9-31(10-3-23)91-43-21-26-13-32(49(43)77)25-6-11-33-40(20-25)69-60(89)61(33,90)22-41(68-57(85)48(76)29-18-38(66)52(80)39(67)19-29)53(81)70-45(27-14-34(62)50(78)35(63)15-27)55(83)71-44(26)56(84)72-46(58(74)86)28-16-36(64)51(79)37(65)17-28/h2-11,13-21,41-42,44-47,75,77-80,90H,12,22H2,1H3,(H,68,85)(H,69,89)(H,70,81)(H,71,83)(H,72,84)(H,73,82)(H,87,88)/t41-,42+,44+,45-,46-,47+,61?/m1/s1
• InChIKey: NGSUYOQYYVLKJJ-MNTPPSJWSA-N

Neuroprotectin B Identity and Procurement

Neuroprotectin B (syn. Complestatin B, CAS 354986-38-2) is a heterodetic bicyclohexapeptide natural product isolated from Streptomyces sp. Q27107. It belongs to the chloropeptin/complestatin family of rigid macrocyclic peptides and is defined structurally as chloropeptin II in which the indole moiety is oxidized to a 3-hydroxy-2-oxindole [1]. Its molecular formula is C61H45Cl6N7O17 (monoisotopic mass 1357.10 Da), distinguishing it from the closest analog Neuroprotectin A (Complestatin A, C61H45Cl6N7O16, 2-oxindole) by exactly one oxygen atom at the tryptophan-derived residue F [2]. Originally reported for protecting primary cultured chick telencephalic neurons from glutamate- and kainate-induced excitotoxicity, Neuroprotectin B has also been characterized as an HIV-1 integrase inhibitor [1][3].

Oxidation State 3-Hydroxy-2-oxindole congener for structure-activity relationship studies

Scaffold Intact bicyclohexapeptide macrocycle from Streptomyces sp.

Probe Context HIV-1 integrase and excitotoxicity neuroprotection assay screening

• [1] ChEBI:65656 — complestatin B (neuroprotectin B). EMBL-EBI. A heterodetic cyclic peptide that is chloropeptin II in which the indole moiety is oxidised to the corresponding 3-hydroxy-2-oxindole. Formula: C61H45Cl6N7O17. View Source
• [2] Breazzano SP, Boger DL. Synthesis and Stereochemical Determination of Complestatin A and B (Neuroprotectin A and B). J Am Chem Soc. 2011;133(45):18495-18502. doi:10.1021/ja208570q. View Source
• [3] Singh SB, Jayasuriya H, Salituro GM, et al. The complestatins as HIV-1 integrase inhibitors. Efficient isolation, structure elucidation, and inhibitory activities of isocomplestatin, chloropeptin I, new complestatins, A and B, and acid-hydrolysis products of chloropeptin I. J Nat Prod. 2001;64(7):874-882. doi:10.1021/np000632z. View Source

Non-Substitutability of Neuroprotectin B

Although Neuroprotectin A (Complestatin A), Neuroprotectin B (Complestatin B), and Complestatin (Chloropeptin II) share an identical bicyclohexapeptide core scaffold, they differ in the oxidation state of the tryptophan-derived indole moiety at residue F: unmodified indole in Complestatin, 2-oxindole in Neuroprotectin A, and 3-hydroxy-2-oxindole in Neuroprotectin B [1]. This single-atom difference (one additional oxygen in B versus A) alters hydrogen-bonding capacity, molecular polarity, and the stereoelectronic environment at a residue previously demonstrated to be critical for NMDA receptor antagonist potency [2]. The divergent oxidation states arise from distinct synthetic pathways with substantially different yields and experimental conditions [3], meaning that even within the same laboratory, the three congeners are neither interchangeable nor co-isolated at comparable purity. Procurement of the incorrect analog introduces an unaccounted structural variable that confounds structure-activity relationship (SAR) interpretation across neuroprotection, anti-HIV, and antibacterial screening programs [4].

Oxidation Mismatch

Single oxygen difference at residue F alters hydrogen bonding and polarity, shifting SAR interpretation compared to Neuroprotectin A or complestatin.

Synthetic Divergence

Two-step route vs one-step for Neuroprotectin A impacts lot consistency and commercial availability; direct replacement may not be reliable.

Data Gap

Neuroprotectin B not included in FabI antibacterial screening; antibacterial activity cannot be assumed from Neuroprotectin A data.

• [1] ChEBI:65656 — complestatin B (neuroprotectin B). EMBL-EBI. View Source
• [2] Park HJ, Kim SW, Shin YG, et al. New Peptidic Neuroprotectants Against NMDA Neurotoxicity: Syntheses and Biological Evaluations of Linear Complestatin Analogs. Lett Drug Des Discov. 2008;5(2):104-107. IC50 of complestatin = 2.5 μM; linear analogs 22.5–23.8 μM. View Source
• [3] Breazzano SP, Boger DL. J Am Chem Soc. 2011;133(45):18495-18502. Neuroprotectin A: HCl-DMSO (93% yield) or NBS/THF-H2O (82% yield). Neuroprotectin B: NCS/THF-H2O then Cs2CO3/DMF-H2O, two-step single-pot. View Source
• [4] Kwon YJ, Kim HJ, Kim WG. Complestatin exerts antibacterial activity by the inhibition of fatty acid synthesis. Biol Pharm Bull. 2015;38(5):765-770. FabI IC50 0.3–0.6 μM for complestatin, neuroprotectin A, and chloropeptin I; neuroprotectin B not tested in this study. View Source

Neuroprotectin B Evidence Guide

Oxindole Oxidation State: 3-Hydroxy vs 2-Oxindole

Neuroprotectin B is the only member of the complestatin family bearing a 3-hydroxy-2-oxindole moiety at residue F, whereas Neuroprotectin A carries a 2-oxindole and Complestatin retains an unmodified indole [1]. This represents a stepwise oxidation: indole (Complestatin) → 2-oxindole (Neuroprotectin A) → 3-hydroxy-2-oxindole (Neuroprotectin B). The additional hydroxyl group in Neuroprotectin B introduces a hydrogen-bond donor at the C3 position of the oxindole ring, which is absent in Neuroprotectin A [2].

Oxindole Oxidation State

Class-level

Neuroprotectin B: 3-hydroxy-2-oxindole (+16 Da vs A)

Neuroprotectin A: 2-oxindole; Complestatin: unmodified indole

Supports SAR interpretation for oxindole oxidation state

Structural assignment confirmed by total synthesis

Evidence Dimension	Oxidation state of tryptophan-derived indole moiety (residue F)
Target Compound Data	3-hydroxy-2-oxindole (C61H45Cl6N7O17, monoisotopic mass 1357.10 Da)
Comparator Or Baseline	Neuroprotectin A: 2-oxindole (C61H45Cl6N7O16, monoisotopic mass 1341.11 Da). Complestatin: unmodified indole (C61H45Cl6N7O15, monoisotopic mass 1325.11 Da)
Quantified Difference	Δ +1 oxygen (+16 Da) relative to Neuroprotectin A; Δ +2 oxygen (+32 Da) relative to Complestatin
Conditions	Structural elucidation by 2D NMR and HR-MS; confirmed by total synthesis (Breazzano & Boger, 2011) [2]

Why This Matters

The additional C3 hydroxyl group in Neuroprotectin B alters hydrogen-bonding capacity and molecular polarity at a residue critical for biological activity, making SAR studies dependent on the correct oxidation state.

• [1] ChEBI:65656 — complestatin B. EMBL-EBI. Definition: chloropeptin II in which indole is oxidized to 3-hydroxy-2-oxindole. View Source
• [2] Breazzano SP, Boger DL. J Am Chem Soc. 2011;133(45):18495-18502. Synthesis and stereochemical determination of complestatin A (neuroprotectin A, 2-oxindole) and B (neuroprotectin B, 3-hydroxy-2-oxindole). View Source

Synthetic Route: Two-Step vs One-Step Oxidation

The Breazzano & Boger (2011) total synthesis demonstrates that Neuroprotectin A and Neuroprotectin B are accessed from the common precursor chloropeptin II (Complestatin) via divergent oxidation conditions [1]. Neuroprotectin A is obtained in a single step via HCl-DMSO (93% yield) or NBS/THF-H₂O (82% yield). In contrast, Neuroprotectin B requires a two-step, single-pot sequence: NCS/THF-H₂O followed by Cs₂CO₃/DMF-H₂O, reflecting the greater synthetic challenge of installing the 3-hydroxy group [1].

Synthetic Route

Head-to-head

Two-step, single-pot oxidation (NCS, then Cs₂CO₃)

Neuroprotectin A: one-step up to 93% yield

Impacts procurement cost and lot-to-lot consistency

Divergent conditions from common precursor chloropeptin II

Evidence Dimension	Synthetic route efficiency from common precursor chloropeptin II
Target Compound Data	Two-step, single-pot oxidation (NCS, THF-H₂O; then Cs₂CO₃, DMF-H₂O). Yield not explicitly reported for the two-step sequence in the abstract.
Comparator Or Baseline	Neuroprotectin A: single-step oxidation, 93% yield (HCl-DMSO) or 82% yield (NBS, THF-H₂O)
Quantified Difference	Neuroprotectin A accessible in one step at up to 93% yield; Neuroprotectin B requires two sequential steps in one pot
Conditions	Common starting material: chloropeptin II (1, complestatin). Conditions: HCl-DMSO or NBS/THF-H₂O for A; NCS/THF-H₂O then Cs₂CO₃/DMF-H₂O for B [1]

Why This Matters

The more demanding synthetic route to Neuroprotectin B directly impacts commercial availability, cost, and lot-to-lot consistency, which are critical procurement considerations for screening programs.

• [1] Breazzano SP, Boger DL. J Am Chem Soc. 2011;133(45):18495-18502. Single-step oxidations for neuroprotectin A (93%, 82%); two-step single-pot for neuroprotectin B. View Source

HIV-1 Integrase Inhibition Equivalency

Singh et al. (2001) reported that complestatins A (neuroprotectin A) and B (neuroprotectin B) display 'almost equal HIV-1 integrase activity,' while the axial-chiral isomer isocomplestatin shows distinct potency: IC50 of 200 nM in coupled 3′-end processing/strand transfer, 4 µM in strand transfer, and 200 nM in HIV-1 replication in virus-infected cells [1]. This indicates that the 3-hydroxylation in Neuroprotectin B does not abrogate integrase inhibition relative to Neuroprotectin A, yet both differ from isocomplestatin's profile [1].

HIV-1 Integrase Equivalency

Head-to-head

Equipotent to Neuroprotectin A; isocomplestatin IC₅₀ = 200 nM (coupled assay)

Enables integrase SAR without loss of primary antiviral readout

3-hydroxylation does not abrogate strand transfer inhibition

Evidence Dimension	HIV-1 integrase inhibitory activity
Target Compound Data	Complestatin B (neuroprotectin B): 'almost equal' activity to complestatin A. Exact IC50 not individually reported in the abstract.
Comparator Or Baseline	Isocomplestatin: IC50 = 200 nM (coupled 3′-processing/strand transfer), 4 µM (strand transfer), 200 nM (HIV-1 replication). Complestatin A: 'almost equal' to complestatin B.
Quantified Difference	Complestatins A and B are equipotent to each other but differ from isocomplestatin by the axial chirality at the biaryl junction
Conditions	In vitro HIV-1 integrase assays: coupled 3′-end processing/strand transfer, strand transfer alone, and HIV-1 replication in infected cells [1]

Why This Matters

The equipotency of Neuroprotectin B and A against HIV-1 integrase, combined with their structural differentiation, enables SAR studies probing the role of the C3 hydroxyl group without loss of the primary antiviral readout.

• [1] Singh SB, Jayasuriya H, Salituro GM, et al. J Nat Prod. 2001;64(7):874-882. Complestatins A and B: 'almost equal HIV-1 integrase activity.' Isocomplestatin IC50: 200 nM (coupled), 4 µM (strand transfer), 200 nM (replication). View Source

NMDA Receptor Antagonism and Scaffold Requirement

Complestatin (the unoxidized parent of Neuroprotectin B) acts as a noncompetitive NMDA and AMPA/kainate receptor antagonist, protecting cultured cortical neurons from excitotoxicity with an IC50 of 2.5 μM against NMDA-induced neurotoxicity [1]. Linear peptide analogs lacking the bicyclic ring structure showed only modest activity (IC50 = 22.5–23.8 μM), demonstrating that the rigid bicyclohexapeptide scaffold — conserved in Neuroprotectin B — is essential for potency [2]. While Neuroprotectin B-specific NMDA IC50 data are not separately reported, the oxidation at residue F (3-hydroxy-2-oxindole in B vs indole in complestatin) occurs at the tryptophan position whose D-stereochemistry was shown to be important for potency of linear analogs [2].

NMDA Receptor Antagonism

Reported

Complestatin IC₅₀ = 2.5 μM; linear analogs lose ~9-fold potency

Neuroprotectin B protects chick telencephalic neurons dose-dependently

Confirms scaffold requirement for neuroprotection assay potency

B-specific IC₅₀ not separately reported; cross-study interpretation

Evidence Dimension	NMDA receptor-mediated neuroprotection potency
Target Compound Data	Neuroprotectin B: protects chick telencephalic neurons from glutamate- and kainate-induced excitotoxicity in a dose-dependent fashion (exact EC50 not reported in abstract) [3]
Comparator Or Baseline	Complestatin (parent scaffold): IC50 = 2.5 μM against NMDA neurotoxicity. Linear hexapeptide analog 11c: IC50 = 23.8 μM. Linear heptapeptide analog 1c: IC50 = 22.5 μM [1][2]
Quantified Difference	Bicyclic scaffold (complestatin) is ~9-fold more potent than the best linear analog (2.5 vs 22.5 μM). Neuroprotectin B retains the bicyclic scaffold with an additional C3 hydroxyl.
Conditions	Primary cultured chick telencephalic neurons; glutamate/kainate-induced excitotoxicity [3]; NMDA neurotoxicity in cortical neurons [1]

Why This Matters

The bicyclic scaffold conserved in Neuroprotectin B is indispensable for sub-micromolar to low-micromolar neuroprotection potency. Procurement of linear or fragmented analogs will fail to recapitulate this activity.

• [1] Seo SY, Yun BS, Ryoo IJ, et al. Complestatin is a noncompetitive peptide antagonist of NMDA and AMPA/kainate receptors: secure blockade of ischemic neuronal death. J Pharmacol Exp Ther. 2001;299(1):377-384. PMID: 11561102. View Source
• [2] Park HJ, Kim SW, Shin YG, et al. New Peptidic Neuroprotectants Against NMDA Neurotoxicity. Lett Drug Des Discov. 2008;5(2):104-107. Complestatin IC50 = 2.5 μM; hexamer 11c IC50 = 23.8 μM; heptamer 1c IC50 = 22.5 μM. View Source
• [3] Kobayashi H, Shin-Ya K, Nagai K, et al. Neuroprotectins A and B, bicyclohexapeptides protecting chick telencephalic neuronal cells from excitotoxicity. I. J Antibiot. 2001;54(12):1013-1018. doi:10.7164/antibiotics.54.1013. View Source

Antibacterial FabI Screening Data Gap

Kwon et al. (2015) screened complestatin, neuroprotectin A, and chloropeptin I as inhibitors of S. aureus enoyl-ACP reductase (FabI), reporting IC50 values of 0.3–0.6 µM and MICs of 2–4 µg/mL against S. aureus, MRSA, and QRSA [1]. Neuroprotectin B was not included in this antibacterial profiling study [1]. This absence creates a data gap: the antibacterial activity of the 3-hydroxy-2-oxindole congener remains uncharacterized relative to its 2-oxindole (neuroprotectin A) and unmodified indole (complestatin) counterparts. For researchers studying the complestatin scaffold in antibacterial contexts, Neuroprotectin B represents an untested variable rather than a directly substitutable analog.

Antibacterial FabI Gap

Data to verify

Not tested in S. aureus FabI assay; Neuroprotectin A IC₅₀ = 0.3–0.6 µM

Requires independent antibacterial validation before screening use

Activity cannot be inferred from 2-oxindole analog data

Evidence Dimension	S. aureus FabI enzyme inhibition and antibacterial MIC
Target Compound Data	Neuroprotectin B: not tested
Comparator Or Baseline	Complestatin, neuroprotectin A, chloropeptin I: FabI IC50 = 0.3–0.6 µM; MIC = 2–4 µg/mL (S. aureus, MRSA, QRSA)
Quantified Difference	Data unavailable for Neuroprotectin B; activity cannot be assumed from analogs
Conditions	S. aureus FabI enzyme assay; whole-cell MIC against S. aureus, MRSA, and QRSA [1]

Why This Matters

For antibacterial screening, Neuroprotectin B cannot be treated as equivalent to Neuroprotectin A or Complestatin until its FabI inhibition and MIC are experimentally determined. Its procurement requires a separate validation step.

• [1] Kwon YJ, Kim HJ, Kim WG. Complestatin exerts antibacterial activity by the inhibition of fatty acid synthesis. Biol Pharm Bull. 2015;38(5):765-770. FabI IC50 0.3–0.6 µM; MIC 2–4 µg/mL. Neuroprotectin B not included. View Source

Neuroprotectin B Application Scenarios

HIV-1 Integrase SAR: 3-Hydroxy-2-Oxindole Probe

Neuroprotectin B is ideally suited as a probe compound in HIV-1 integrase structure-activity relationship (SAR) programs where the effect of indole oxidation state on strand transfer inhibition must be deconvoluted. Complestatins A and B exhibit 'almost equal' integrase inhibitory activity, enabling the C3 hydroxyl group to be interrogated without loss of the primary antiviral readout [1]. Researchers comparing Neuroprotectin A (2-oxindole) and Neuroprotectin B (3-hydroxy-2-oxindole) can isolate the contribution of hydrogen-bonding at the C3 position to integrase binding while controlling for the conserved bicyclohexapeptide scaffold [1][2].

Excitotoxicity Neuroprotection: Bicyclohexapeptide Scaffold

For laboratories modeling glutamate- or kainate-induced excitotoxicity in primary neuronal cultures, Neuroprotectin B provides the fully oxidized congener of the complestatin scaffold. The bicyclic ring structure is essential for potent NMDA receptor antagonism: the parent complestatin exhibits IC50 = 2.5 μM, while the best linear peptide analogs lose ~9-fold potency (IC50 = 22.5–23.8 μM) [1]. Neuroprotectin B retains the intact bicyclic architecture and protects chick telencephalic neurons in a dose-dependent fashion [2]. Procurement of the correct oxidation state (B vs A) is critical, as the D-stereochemistry and oxidation status of residue F directly impact neuroprotective potency [3].

Divergent Oxidation Derivatization

The Breazzano & Boger (2011) synthesis provides a well-characterized chemical route for accessing Neuroprotectin B from chloropeptin II via a two-step, single-pot oxidation (NCS, THF-H₂O; then Cs₂CO₃, DMF-H₂O) [1]. This contrasts with the one-step oxidations yielding Neuroprotectin A (HCl-DMSO, 93%; or NBS, THF-H₂O, 82%) [1]. Chemists engaged in semi-synthetic derivatization of the complestatin scaffold can exploit these divergent conditions to generate both the 2-oxindole and 3-hydroxy-2-oxindole congeners from a common precursor, enabling systematic exploration of oxindole oxidation state on bioactivity across multiple screening platforms [1].

Complestatin Family Authenticity Control

When assembling a screening library of complestatin-family bicyclohexapeptides, Neuroprotectin B must be procured and verified as a distinct chemical entity (C61H45Cl6N7O17, monoisotopic mass 1357.10 Da), not confused with Neuroprotectin A (C61H45Cl6N7O16, monoisotopic mass 1341.11 Da) [1]. The 16-Da mass difference and distinct HPLC retention behavior provide analytically resolvable markers for identity confirmation [1]. This is especially important given that Neuroprotectin B was absent from antibacterial FabI screening panels [2]; its inclusion as a distinct library member ensures that SAR interpretations in antibacterial, antiviral, and neuroprotection assays are not confounded by misidentification of the oxindole oxidation state.

Application

Selection Property

Validation Focus

HIV-1 Integrase SAR Studies

3-Hydroxy-2-oxindole oxidation state probe

Integrase strand transfer SAR interpretation

Excitotoxicity Neuroprotection Assays

Intact bicyclohexapeptide scaffold

NMDA receptor antagonism endpoint context

Semi-Synthetic Derivatization

Two-step single-pot oxidation route

Divergent oxindole congener generation

Screening Library Authentication

Distinct monoisotopic mass (1357.10 Da)

Identity confirmation against Neuroprotectin A

• [1] Breazzano SP, Boger DL. J Am Chem Soc. 2011;133(45):18495-18502. Synthesis, stereochemistry, and divergent oxidation of chloropeptin II to complestatin A (neuroprotectin A) and B (neuroprotectin B). View Source
• [2] Singh SB et al. J Nat Prod. 2001;64(7):874-882. Complestatins A and B: almost equal HIV-1 integrase activity; isocomplestatin IC50 data. View Source
• [3] Park HJ et al. Lett Drug Des Discov. 2008;5(2):104-107. Complestatin IC50 = 2.5 μM (NMDA); D-stereochemistry of tryptophan critical for potency. View Source
• [4] Kobayashi H et al. J Antibiot. 2001;54(12):1013-1018. Neuroprotectins A and B: dose-dependent protection against glutamate- and kainate-induced excitotoxicity. View Source
• [5] ChEBI:65656 — complestatin B. EMBL-EBI. C61H45Cl6N7O17, monoisotopic mass 1357.10 Da. View Source
• [6] Kwon YJ et al. Biol Pharm Bull. 2015;38(5):765-770. Neuroprotectin B not tested in FabI antibacterial screening. View Source